Cas no 630127-97-8 (Propanimidothioic acid, methyl ester)

• Product Name: Propanimidothioic acid, methyl ester
• CAS No: 630127-97-8
• MF: C₄H₉NS
• MW: 103.18595957756
• CID: 427593
• PubChem ID: 408105
• Update Time: 2025-04-19

Propanimidothioic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanimidothioic acid, methyl ester
• methyl propanimidothioate
• DTXSID60328217
• SCHEMBL6250482
• s-methyl thiopropionimidate
• 630127-97-8

• Inchi： 1S/C4H9NS/c1-3-4(5)6-2/h5H,3H2,1-2H3
• InChI Key： WSDUOQZGIBCGON-UHFFFAOYSA-N
• SMILES： S(C)C(CC)=N

Computed Properties

• Exact Mass: 103.04567
• Monoisotopic Mass: 103.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 51.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• PSA: 23.85